Cas no 15177-66-9 ((1R,4R)-4-(Ethoxycarbonyl)cyclohexanecarboxylic acid)

• Product Name: (1R,4R)-4-(Ethoxycarbonyl)cyclohexanecarboxylic acid
• CAS No: 15177-66-9
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 836096
• PubChem ID: 296933
• Update Time: 2025-04-19

(1R,4R)-4-(Ethoxycarbonyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, 1-ethyl ester, trans-
• 1,4-Cyclohexanedicarboxylic acid, monoethyl ester, trans- (8CI,9CI)
• Monoethyl trans-1,4-cyclohexanedicarboxylate
• trans-1,4-Cyclohexanedicarboxylic acid monoethyl ester
• (1R,4R)-4-(ETHOXYCARBONYL)CYCLOHEXANECARBOXYLIC ACID
• 4-ethoxycarbonylcyclohexane-1-carboxylic acid
• 4-(ethoxycarbonyl)cyclohexanecarboxylic acid
• NSC167504
• 7613AA
• AX8215900
• AM20070456
• SCHEMBL8485910
• SCHEMBL1296409
• MFCD12407187
• CS-0151915
• NSC-167504
• AKOS015843390
• SB46312
• D82324
• (1r,4r)-4-(ethoxycarbonyl)cyclohexane-1-carboxylic acid
• 4-(ethoxycarbonyl)cyclohexanecarboxylicacid
• DTXSID50304828
• 114478-93-2
• AS-68971
• AKOS015999881
• 15177-66-9
• (1R,4R)-4-(Ethoxycarbonyl)cyclohexanecarboxylic acid

• MDL： MFCD12407187
• Inchi： 1S/C10H16O4/c1-2-14-10(13)8-5-3-7(4-6-8)9(11)12/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： FAFFYFMLKGDSEQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.158±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 317.4±35.0 ºC (760 Torr),
• Flash Point: 121.0±19.4 ºC,
• Solubility: Slightly soluble (5.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives